Cas no 1261948-59-7 (3'-Chloro-5'-fluoro-5-methoxy[1,1'-biphenyl]-3-ol)

3'-Chloro-5'-fluoro-5-methoxy[1,1'-biphenyl]-3-ol structure
1261948-59-7 structure
Product Name:3'-Chloro-5'-fluoro-5-methoxy[1,1'-biphenyl]-3-ol
CAS No:1261948-59-7
MF:C13H10ClFO2
MW:252.668706417084
CID:2765397
PubChem ID:53220925
Update Time:2025-04-21

3'-Chloro-5'-fluoro-5-methoxy[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

    • DTXSID00685619
    • 1261948-59-7
    • 3'-Chloro-5'-fluoro-5-methoxy[1,1'-biphenyl]-3-ol
    • Inchi: 1S/C13H10ClFO2/c1-17-13-5-9(4-12(16)7-13)8-2-10(14)6-11(15)3-8/h2-7,16H,1H3
    • InChI Key: XEGCELYWNKSXSP-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=C1)C1C=C(C=C(C=1)OC)O)F

Computed Properties

  • Exact Mass: 252.0353354Da
  • Monoisotopic Mass: 252.0353354Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 29.5Ų
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